Prostaglandin E2-PEG11-biotin
Overview
Description
PGE2 is the major eicosanoid product of cyclooxygenase-1 and 2 in epithelial cells, leukocytes, reproductive tissues, and many others. PGE2 contracts smooth muscle, protects the gastric mucosa, modulates immune function, and regulates fertility and implantation. PGE2 acts through at least four G-protein coupled receptors, EP1-EP4. PGE2-PEG11-biotin is an affinity probe which allows PGE2 to be detected or immobilized using the biotin ligand. The PEG11 moiety serves to separate the biotin linker from PGE2 with a hydrophilic spacer. It is thus a tool to be used in the elucidation of PGE2 actions or interactions in aqueous solutions.
Scientific Research Applications
Enzyme Immunoassay Development
Prostaglandin E2 (PGE2) can be quantitated using a competitive enzyme immunoassay, which utilizes an anti-PGB2 antibody and a biotin-PGB2 conjugate. This approach is specific for PGE2 and has applications in monitoring its levels in various biological contexts (Watanabe et al., 1997).
Contraception Research
PGE2 plays a crucial role in ovulation, with implications for contraceptive research. Inhibiting its synthesis, metabolism, or transport could be effective in developing new contraceptive strategies (Duffy, 2015).
Immunology and Inflammation
PGE2, acting through its receptors (EP1–4), influences immune responses. For instance, EP1 receptor deficiency attenuates Th1 response in certain hypersensitivity contexts, suggesting its role in modulating immune responses (Nagamachi et al., 2007).
Hematopoietic Stem Cell Expansion
PGE2 has been identified as a regulator of hematopoietic stem cell (HSC) numbers. This finding has potential applications in clinical settings for accelerating recovery of the hematopoietic system following chemotherapy or irradiation (Lord et al., 2007).
Drug Development
PGE2's binding to its four distinct G-protein-coupled receptors (EP1-4) offers numerous therapeutic targets. Research into the structural features of EP modulators is essential for developing drugs for various diseases including neurological disorders, cancer, and others (Markovič et al., 2017).
Cancer Research
The role of PGE2 in colon carcinogenesis, particularly its interaction with receptor subtypes like EP1, is significant. EP1-selective antagonists show promise as chemopreventive agents in colon cancer (Niho et al., 2005).
Prostaglandins in Immune Regulation
PGE2, along with other prostaglandins, significantly influences immunity and inflammation, and has implications in cancer progression. Understanding its diverse activities is key to developing new immune-modulating therapies (Harris et al., 2002).
Cervical Ripening Research
PGE2 induces cervical ripening by altering proteoglycan metabolism. This has implications for understanding the process of cervical ripening and potentially for therapeutic interventions in obstetrics (Norman et al., 1993).
Eicosanoid Biology
Research into prostaglandins like PGE2 provides insights into the mechanisms of inflammatory responses, pain, and fever, which are crucial for developing new treatments (Funk, 2001).
properties
Product Name |
Prostaglandin E2-PEG11-biotin |
|---|---|
Molecular Formula |
C54H96N4O17S |
Molecular Weight |
1105.4 |
InChI |
InChI=1S/C54H96N4O17S/c1-2-3-6-11-44(59)16-17-46-45(48(60)42-49(46)61)12-7-4-5-8-14-51(62)55-18-20-65-22-24-67-26-28-69-30-32-71-34-36-73-38-40-75-41-39-74-37-35-72-33-31-70-29-27-68-25-23-66-21-19-56-52(63)15-10-9-13-50-53-47(43-76-50)57-54(64)58-53 |
InChI Key |
GJDVPBZZICGDDC-FLSODGMCSA-N |
SMILES |
O=C1[C@H](C/C=CCCCC(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCCC[C@H]2SC[C@@](N3)([H])[C@]2([H])NC3=O)=O)=O)[C@@H](/C=C/[C@@H](O)CCCCC)[C@H](O)C1 |
synonyms |
PGE2-PEG11-biotin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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